Cas no 117613-74-8 (β-D-Glucopyranoside, 2-[2-hydroxy-1-[(4-hydroxy-3-methoxyphenyl)methyl]ethyl]-4-(3-hydroxypropyl)-6-methoxyphenyl)

• Product Name: β-D-Glucopyranoside, 2-[2-hydroxy-1-[(4-hydroxy-3-methoxyphenyl)methyl]ethyl]-4-(3-hydroxypropyl)-6-methoxyphenyl
• CAS No: 117613-74-8
• MF: C₂₆H₃₆O₁₁
• MW: 524.55744934082
• CID: 192114
• Update Time: 2024-03-01

β-D-Glucopyranoside, 2-[2-hydroxy-1-[(4-hydroxy-3-methoxyphenyl)methyl]ethyl]-4-(3-hydroxypropyl)-6-methoxyphenyl Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,2-[2-hydroxy-1-[(4-hydroxy-3-methoxyphenyl)methyl]ethyl]-4-(3-hydroxypropyl)-6-methoxyphenyl
• IcarisideE3
• β-D-Glucopyranoside, 2-[2-hydroxy-1-[(4-hydroxy-3-methoxyphenyl)methyl]ethyl]-4-(3-hydroxypropyl)-6-methoxyphenyl

• Inchi： 1S/C26H36O11/c1-34-19-10-15(5-6-18(19)30)8-16(12-28)17-9-14(4-3-7-27)11-20(35-2)25(17)37-26-24(33)23(32)22(31)21(13-29)36-26/h5-6,9-11,16,21-24,26-33H,3-4,7-8,12-13H2,1-2H3
• InChI Key： LEGVQDWMCXTVHB-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC=C(CC(C2C(OC3C(O)C(O)C(O)C(CO)O3)=C(OC)C=C(CCCO)C=2)CO)C=1

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• XLogP3: -0.991

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbene glycosides